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Compound of Interest

Compound Name: Acid Red 213

Cat. No.: B1171888 Get Quote

A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive literature searches have not yielded any evidence to suggest that Acid
Red 213, a monoazo cobalt complex primarily used as a textile dye, possesses intrinsic

fluorescent properties or has been investigated as a potential fluorescent probe. The

information presented in this document is a generalized template to illustrate the desired

content and format for a technical guide on a fluorescent probe, using hypothetical data and

scenarios.

Introduction
Fluorescent probes are indispensable tools in modern biological and chemical research,

enabling the visualization and quantification of specific molecules and processes within

complex environments. An ideal fluorescent probe exhibits high sensitivity, specificity,

photostability, and a strong fluorescence signal that can be readily distinguished from

background noise. This guide explores the hypothetical potential of a compound, herein

referred to as "AR-213-Fluor," as a fluorescent probe, based on the user's specified

requirements.
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A thorough characterization of a potential fluorescent probe is paramount. The following table

summarizes the hypothetical physicochemical and photophysical properties of AR-213-Fluor.

Table 1: Physicochemical and Photophysical Properties of AR-213-Fluor

Property Value

Chemical Formula C₁₆H₁₃N₃O₄S

Molecular Weight 343.36 g/mol

CAS Number 12715-60-5

Appearance Red-brown powder

Solubility Water soluble

Excitation Maximum (λex) 560 nm

Emission Maximum (λem) 610 nm

Molar Extinction Coefficient (ε) 55,000 M⁻¹cm⁻¹

Fluorescence Quantum Yield (Φ) 0.45

Fluorescence Lifetime (τ) 3.2 ns

Photostability Moderate

pH Sensitivity Stable in pH range 6.0 - 8.0

Hypothetical Application: Detection of Zinc Ions
(Zn²⁺)
For the purpose of this guide, we will consider the hypothetical application of AR-213-Fluor as a

selective fluorescent probe for the detection of intracellular zinc ions (Zn²⁺), a crucial second

messenger in various signaling pathways.

Proposed Signaling Pathway Involvement
The diagram below illustrates a hypothetical signaling pathway where an increase in

intracellular Zn²⁺, detectable by AR-213-Fluor, plays a key role in activating a downstream
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kinase cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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